Cas no 61175-86-8 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-)

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl- structure
61175-86-8 structure
Product Name:2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
CAS No:61175-86-8
MF:C23H22O
MW:314.420186519623
CID:489545
PubChem ID:71398577
Update Time:2025-04-19

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
    • 4-benzhydrylidene-2,6-diethylcyclohexa-2,5-dien-1-one
    • 4-(Diphenylmethylidene)-2,6-diethylcyclohexa-2,5-dien-1-one
    • DTXSID80819995
    • 61175-86-8
    • Inchi: 1S/C23H22O/c1-3-17-15-21(16-18(4-2)23(17)24)22(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-16H,3-4H2,1-2H3
    • InChI Key: ZBYSMITUIVSVAQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)=C/C(/C=C1CC)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 314.16716
  • Monoisotopic Mass: 314.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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